
Sodium Decyl Sulfate: A Comprehensive
Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sodium decyl sulfate

Cat. No.: B1323545 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Sodium decyl sulfate (SdS), an anionic surfactant with the chemical formula C₁₀H₂₁NaO₄S,

plays a significant role in various scientific and industrial applications. This guide provides an

in-depth overview of its properties, experimental protocols, and potential applications, with a

focus on data relevant to research and development.

Core Properties of Sodium Decyl Sulfate
Sodium decyl sulfate consists of a 10-carbon alkyl chain (decyl group) attached to a sulfate

head group, conferring upon it amphiphilic properties. This structure allows it to reduce surface

tension and form micelles in aqueous solutions.

Physicochemical Properties
The fundamental physical and chemical characteristics of Sodium decyl sulfate are

summarized in the table below.
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Property Value Reference

IUPAC Name sodium decyl sulfate [1]

Synonyms

Sulfuric acid, monodecyl ester,

sodium salt; Sodium n-decyl

sulfate

[2]

CAS Number 142-87-0 [2][3]

Molecular Formula C₁₀H₂₁NaO₄S [1][2]

Molecular Weight 260.33 g/mol [1]

Appearance White or off-white solid/powder [2]

Solubility Soluble in water [2]

Melting Point Approximately 180-185°C [2]

Boiling Point Around 300°C [2]

Critical Micelle Concentration (CMC)
The critical micelle concentration (CMC) is a fundamental property of surfactants, representing

the concentration at which micelle formation begins. The CMC of sodium decyl sulfate is

influenced by factors such as temperature and the presence of electrolytes.

A study on the conductance of sodium decyl sulfate in aqueous and alkanol solutions has

been conducted to determine its CMC and understand its colloidal behavior.[4]

Surface Tension
As a surfactant, sodium decyl sulfate effectively reduces the surface tension of water. This

property is crucial for its function as a wetting agent, detergent, and emulsifier.[2]

Synthesis and Manufacturing
The synthesis of sodium decyl sulfate, like other alkyl sulfates, generally involves a two-step

process: sulfation of the corresponding alcohol followed by neutralization.
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General Synthesis Protocol
Sulfation: Decyl alcohol (decanol) is reacted with a sulfonating agent, such as sulfur trioxide

or chlorosulfuric acid, to form decyl hydrogen sulfate.[5][6]

Neutralization: The resulting decyl hydrogen sulfate is then neutralized with an alkali,

typically sodium hydroxide or sodium carbonate, to produce sodium decyl sulfate.[5][6]

A high-purity product can be obtained through subsequent concentration, drying, and crushing

of the resulting material.[7]
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Sulfonating Agent
(e.g., SO₃) Sodium Alkyl Sulfate
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(e.g., NaOH)
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General synthesis pathway for sodium alkyl sulfates.

Experimental Protocols
The characterization of sodium decyl sulfate involves various experimental techniques to

determine its fundamental properties.

Determination of Critical Micelle Concentration (CMC)
Several methods can be employed to determine the CMC of a surfactant. The choice of

method often depends on the nature of the surfactant and the desired precision.

Conductivity Method: This technique is suitable for ionic surfactants like sodium decyl
sulfate. The conductivity of the surfactant solution is measured as a function of its
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concentration. A distinct change in the slope of the conductivity versus concentration plot

indicates the CMC.[4]

Surface Tension Method: The surface tension of the surfactant solution is measured at

various concentrations. The concentration at which the surface tension plateaus corresponds

to the CMC.[8]

Fluorescence Spectroscopy: This method utilizes a fluorescent probe that partitions

differently between the aqueous and micellar environments. A change in the fluorescence

properties of the probe with increasing surfactant concentration is used to determine the

CMC.

Sample Preparation

Measurement Techniques

Data Analysis

Prepare a series of
Sodium Decyl Sulfate solutions

of varying concentrations

Conductivity Measurement Surface Tension Measurement Fluorescence Spectroscopy

Plot measured property
vs.

concentration

Identify the breakpoint
in the plot

Determine CMC from
the breakpoint concentration
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General experimental workflow for CMC determination.

Applications in Research and Drug Development
While less common than its longer-chain homolog, sodium dodecyl sulfate (SDS), sodium
decyl sulfate finds applications in areas where its specific properties are advantageous.

Role as a Surfactant
Personal Care Products: It is utilized in products like shampoos, body washes, and

toothpastes for its foaming and cleansing properties.[2]

Cleaning Products: Sodium decyl sulfate is an effective detergent and cleaning agent for

removing dirt, grease, and stains.[2]

Potential in Drug Formulation
Anionic surfactants are widely used in the pharmaceutical industry as excipients. They can

function as:

Solubilizing Agents: To enhance the solubility of poorly water-soluble active pharmaceutical

ingredients (APIs).[9]

Emulsifiers: To stabilize emulsions and microemulsions.[9]

Wetting Agents: To improve the dissolution of solid dosage forms.[9]

Safety and Handling
A comprehensive understanding of the safety profile of sodium decyl sulfate is essential for

its handling in a laboratory or industrial setting.

Hazard Identification
According to safety data sheets, sodium decyl sulfate is classified with the following hazards:
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Hazard Classification

Flammability Flammable solid

Acute Toxicity Harmful if swallowed or inhaled

Skin Corrosion/Irritation Causes skin irritation

Eye Damage/Irritation Causes serious eye damage

Specific Target Organ Toxicity May cause respiratory irritation

Aquatic Hazard Harmful to aquatic life with long-lasting effects

Source:[3]

Recommended Safety Precautions
Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye protection, and

face protection.[3]

Handling: Keep away from heat, sparks, open flames, and other ignition sources. Use only in

a well-ventilated area. Avoid breathing dust.[3]

First Aid: In case of contact with eyes, rinse cautiously with water for several minutes. If

swallowed, call a poison center or doctor. If on skin, wash with plenty of water.[10]

Conclusion
Sodium decyl sulfate is an anionic surfactant with a range of properties that make it useful in

various applications, from personal care products to potentially in pharmaceutical formulations.

A thorough understanding of its physicochemical properties, particularly its CMC and surface

tension behavior, is crucial for its effective application. Adherence to appropriate safety

protocols is mandatory when handling this chemical. Further research into its specific

interactions within complex biological and chemical systems will continue to expand its utility in

scientific and industrial fields.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1323545?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-Decyl-Sulfate
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-Decyl-Sulfate
https://www.guidechem.com/encyclopedia/sodium-decyl-sulfate-dic3130.html
https://www.chemos.de/import/data/msds/GB_en/142-87-0-A0011076-GB-en.pdf
https://www.ijaresm.com/study-of-conductivity-and-cmc-of-sodium-decyl-sulfate-in-alkanol-aqueous-systems-at-different-temperature
https://en.wikipedia.org/wiki/Sodium_dodecyl_sulfate
https://pubs.acs.org/doi/10.1021/acsomega.1c01147
https://patentscope.wipo.int/search/en/WO2014106312
https://en.wikipedia.org/wiki/Critical_micelle_concentration
https://www.nbinno.com/article/surfactants/sodium-dodecyl-sulfate-in-pharmaceutical-formulations
https://www.carlroth.com/medias/SDB-1156-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDc5MjN8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oYTMvaGY1Lzg5Njg5Njk2NTAyMDYucGRmfGE0ZjgxMDg2MTgyNDRhYjY5ZTYxOTIwMmUyYTdiNDhkOWI2NGE0MjQ4YWU4MDI0MGFjMjA2ZDRkOWI2YmRjODQ
https://www.benchchem.com/product/b1323545#what-are-the-properties-of-sodium-decyl-sulfate
https://www.benchchem.com/product/b1323545#what-are-the-properties-of-sodium-decyl-sulfate
https://www.benchchem.com/product/b1323545#what-are-the-properties-of-sodium-decyl-sulfate
https://www.benchchem.com/product/b1323545#what-are-the-properties-of-sodium-decyl-sulfate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1323545?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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